Cas no 84681-78-7 (piperidine-1,2-diethanol)

piperidine-1,2-diethanol structure
piperidine-1,2-diethanol structure
Product Name:piperidine-1,2-diethanol
CAS No:84681-78-7
MF:C9H19NO2
MW:173.25266289711
CID:989603
PubChem ID:43509644
Update Time:2025-04-20

piperidine-1,2-diethanol Chemical and Physical Properties

Names and Identifiers

    • piperidine-1,2-diethanol
    • 2-[1-(2-hydroxyethyl)piperidin-2-yl]ethanol
    • 84681-78-7
    • 2,2'-(Piperidine-1,2-diyl)di(ethan-1-ol)
    • SCHEMBL3429412
    • EINECS 283-538-0
    • AKOS009561302
    • NS00059985
    • DTXSID301004965
    • KEIMDCSRTSXXBP-UHFFFAOYSA-N
    • Inchi: 1S/C9H19NO2/c11-7-4-9-3-1-2-5-10(9)6-8-12/h9,11-12H,1-8H2
    • InChI Key: KEIMDCSRTSXXBP-UHFFFAOYSA-N
    • SMILES: OCCC1CCCCN1CCO

Computed Properties

  • Exact Mass: 173.141578849g/mol
  • Monoisotopic Mass: 173.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 43.7Ų
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